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Cat. No.: B15455336 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative study of the boiling points of various isomers of undecane

(C11H24). The objective is to furnish researchers, scientists, and drug development

professionals with a clear understanding of the structural factors that influence the boiling

points of these alkanes, supported by experimental data and methodologies.

Introduction
Undecane is a saturated hydrocarbon with the chemical formula C11H24, and it exists as

numerous isomers.[1][2] The arrangement of carbon atoms in these isomers, specifically the

degree of branching, significantly impacts their physical properties, most notably their boiling

points. This phenomenon is primarily governed by the nature of intermolecular van der Waals

forces.[3]

Factors Influencing Boiling Points of Alkane
Isomers
The boiling points of alkanes are determined by the strength of the intermolecular van der

Waals forces. Two key factors influence these forces:

Molecular Size: As the number of carbon atoms in an alkane chain increases, the surface

area of the molecule also increases. This leads to stronger van der Waals forces and,

consequently, a higher boiling point.
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Molecular Branching: For isomers with the same number of carbon atoms, the degree of

branching plays a crucial role. Increased branching results in a more compact, spherical

molecular shape. This reduces the surface area available for intermolecular contact, thereby

weakening the van der Waals forces and lowering the boiling point. Straight-chain alkanes,

with their larger surface area, experience stronger intermolecular attractions and thus have

higher boiling points compared to their branched isomers.

Data Presentation: Boiling Points of Selected
C11H24 Isomers
The following table summarizes the boiling points of n-undecane and several of its branched

isomers. The data clearly illustrates the trend of decreasing boiling point with increased

branching.

Isomer Name Chemical Structure Boiling Point (°C)

n-Undecane CH3(CH2)9CH3 196 °C[1][4][5]

2-Methyldecane CH3CH(CH3)(CH2)7CH3 189.3 °C[6][7][8]

3-Methyldecane CH3CH2CH(CH3)(CH2)6CH3 189.1 °C[9][10]

2,3-Dimethylnonane
CH3CH(CH3)CH(CH3)

(CH2)5CH3
186.9 °C[11]

2,2-Dimethylnonane (CH3)3C(CH2)6CH3 177.1 - 178.8 °C[12][13]

Experimental Protocols for Boiling Point
Determination
The boiling points cited in this guide are determined through established experimental

techniques. The following are detailed methodologies for two common methods.

1. Simple Distillation Method

This method is suitable for determining the boiling point of a liquid with a sufficient sample

volume (typically 5 mL or more).
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Apparatus: A distillation flask, condenser, receiving flask, thermometer, and a heating source

(e.g., heating mantle).

Procedure:

The liquid sample is placed in the distillation flask along with a few boiling chips to ensure

smooth boiling.

The apparatus is assembled with the thermometer bulb positioned just below the side arm

of the distillation flask to accurately measure the temperature of the vapor.

The flask is gently heated, and the liquid is brought to a boil.

The temperature is recorded when the vapor condensation front is stable and there is a

steady drip of condensate into the receiving flask. This stable temperature is the boiling

point of the liquid.

2. Capillary Method (Siwoloboff Method)

This micro-method is ideal for determining the boiling point of small quantities of a liquid.

Apparatus: A small test tube, a capillary tube (sealed at one end), a thermometer, a heating

bath (e.g., oil bath or a Thiele tube), and a means to attach the test tube to the thermometer.

Procedure:

A few drops of the liquid sample are placed in the small test tube.

The capillary tube, with its open end downwards, is placed inside the test tube containing

the liquid.

The test tube is attached to the thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is immersed in the heating bath.

The bath is heated slowly. As the temperature rises, a stream of bubbles will emerge from

the open end of the capillary tube.
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The heating is stopped, and the bath is allowed to cool slowly.

The temperature at which the liquid just begins to enter the capillary tube is recorded as

the boiling point.

Visualization of Structure-Boiling Point Relationship
The following diagram illustrates the inverse relationship between the degree of branching in

C11H24 isomers and their boiling points.

Molecular Structure Boiling Point Trend

n-Undecane (Linear) High Boiling PointStrongest van der Waals forces

2-Methyldecane (Slightly Branched) Lower Boiling PointWeaker van der Waals forces

2,2-Dimethylnonane (Highly Branched) Lowest Boiling PointWeakest van der Waals forces

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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